Cas no 920008-51-1 (1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-)

• Product Name: 1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
• CAS No: 920008-51-1
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• CID: 759932
• PubChem ID: 16099543
• Update Time: 2025-04-19

1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
• 4-chloro-3-methoxy-5-methylbenzene-1,2-diol
• 920008-51-1
• Alcalinaphenol A
• CHEBI:208051
• DTXSID00582710

• Inchi： 1S/C8H9ClO3/c1-4-3-5(10)7(11)8(12-2)6(4)9/h3,10-11H,1-2H3
• InChI Key： DBCPLBFOMOFSCE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C)O)O)OC

Computed Properties

• Exact Mass: 188.0240218g/mol
• Monoisotopic Mass: 188.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols